Cas no 42563-88-2 (Dioxime-3,4-Heptanedione)
Dioxime-3,4-Heptanedione structure
Product Name:Dioxime-3,4-Heptanedione
CAS No:42563-88-2
MF:C7H14N2O2
MW:158.198261737823
CID:2008759
PubChem ID:136250577
Update Time:2025-04-21
Dioxime-3,4-Heptanedione Chemical and Physical Properties
Names and Identifiers
-
- Dioxime-3,4-Heptanedione
- N-(3-nitrosohept-3-en-4-yl)hydroxylamine
- DTXSID10786747
- 42563-88-2
- N-Hydroxy-3-nitrosohept-3-en-4-amine
-
- Inchi： 1S/C7H14N2O2/c1-3-5-7(9-11)6(4-2)8-10/h10-11H,3-5H2,1-2H3
- InChI Key： FZWHDVKJTJDVRR-UHFFFAOYSA-N
- SMILES： ON=C(C(CC)=NO)CCC
Computed Properties
- Exact Mass: 158.105527694Da
- Monoisotopic Mass: 158.105527694Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 2
- XLogP3: 1.4
- Topological Polar Surface Area: 65.2Ų
Dioxime-3,4-Heptanedione Related Literature
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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